2-(2-Methoxyphenyl)-2-(methylamino)acetic acid;hydrochloride
Description
2-(2-Methoxyphenyl)-2-(methylamino)acetic acid;hydrochloride, also known as MEMA, is a chemical compound that has been widely studied for its potential therapeutic applications. MEMA is a derivative of the amino acid glycine and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
In Vivo Metabolism Studies
- The study of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) metabolism in rats identified various metabolites, suggesting pathways operative in rats that could be relevant for understanding the metabolism of structurally related compounds like "2-(2-Methoxyphenyl)-2-(methylamino)acetic acid; hydrochloride" (Kanamori et al., 2002).
Comparative Metabolism of Herbicides
- Research comparing the metabolism of chloroacetamide herbicides in human and rat liver microsomes could provide a framework for understanding how similar compounds are metabolized across different species, which could be applicable to the compound (Coleman et al., 2000).
Synthesis and Chemical Properties
- The synthesis of L-2-Amino-5-arylpentanoic Acids , which are constituent amino acids in AM-toxins, outlines methods for chemical synthesis that could potentially be adapted for synthesizing "2-(2-Methoxyphenyl)-2-(methylamino)acetic acid; hydrochloride" (Shimohigashi et al., 1976).
Environmental Behavior of Agrochemicals
- Understanding the soil reception and activity of acetochlor, alachlor, and metolachlor as affected by wheat straw and irrigation could provide insights into environmental behavior relevant to related compounds (Banks & Robinson, 1986).
Corrosion Inhibition Efficiency
- The study on new ethyl hydrogen [(methoxyphenyl)(methylamino) methyl] phosphonate derivatives for their corrosion inhibition efficiency offers a perspective on the application of methoxyphenyl and methylamino groups in industrial settings, which could relate to the compound of interest (Djenane et al., 2019).
properties
IUPAC Name |
2-(2-methoxyphenyl)-2-(methylamino)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3.ClH/c1-11-9(10(12)13)7-5-3-4-6-8(7)14-2;/h3-6,9,11H,1-2H3,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVZVYUAZMSMNHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC=CC=C1OC)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxyphenyl)-2-(methylamino)acetic acid;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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